Cas no 710-04-3 (Undecanoic delta-Lactone)

• Product Name: Undecanoic delta-Lactone
• CAS No: 710-04-3
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• MDL: MFCD00006650
• CID: 39696
• PubChem ID: 24857524
• Update Time: 2025-11-02

Undecanoic delta-Lactone Chemical and Physical Properties

Names and Identifiers

• undecanoic delta-lactone
• 5-HYDROXY-N-UNDECANOIC ACID DELTA-LACTONE
• 6-hexyloxan-2-one
• 6-Hexyltetrahydro-2H-pyran-2-one
• DELTA-UNDECALACTONE
• DELTA-UNDECANOLACTONE
• FEMA 3294
• UNDECALACTONE, DELTA-
• Undecanolactone
• 2H-Pyran-2-one, 6-hexyltetrahydro-
• 2H-Pyran-2-one, tetrahydro-3-hexyl-
• 5-Hydroxyundecanoic acid lactone
• 5-hydroxy-undecanoicacidelta-lactone
• 6-hexyltetrahydro-2h-pyran-2-on
• beta-Undecalactone
• delta-Hexyl-delta-valerolactone
• delta-Hexylvalerolactone
• tetrahydro-3-hexyl-2h-pyran-2-on
• Undecan-5-olide
• Undecanoic δ-lactone
• DELTA UNDECALACTONE
• UNDECALACTONE, DELTA-(AS)
• Vanillin
• δ-Undecalactone
• 5-Hydroxyundecanoic Acid δ-Lactone
• 5-Undecanolide
• Undecanolide-1,5
• FEMA No. 3294
• Undecanoic
• A-lactone
• .delta.-Hexylvalerolactone
• 5-Hexyl-5-hydroxypentanoic acid lactone
• Undecanoic acid, 5-hydroxy-, delta-lactone
• YZRXRLL
• Undecanoic delta-Lactone

• MDL： MFCD00006650
• Inchi： 1S/C11H20O2/c1-2-3-4-5-7-10-8-6-9-11(12)13-10/h10H,2-9H2,1H3
• InChI Key： YZRXRLLRSPQHDK-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 0122724

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: A colorless transparent liquid with a fruity flavor
• Density: 0.969 g/mL at 25 °C(lit.)
• Boiling Point: 168°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.459(lit.)
• PSA: 26.30000
• LogP: 3.05250
• FEMA: 3294 | 5-HYDROXYUNDECANOIC ACID LACTONE
• Solubility: Soluble in methanol, insoluble in water

Undecanoic delta-Lactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UQ1320000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Undecanoic delta-Lactone

Undecanoic delta-Lactone (CAS No 710-04-3): Properties, Applications, and Market Insights

Undecanoic delta-Lactone (CAS No 710-04-3) is a fascinating cyclic ester belonging to the lactone family. This compound, also known as 11-undecalactone or delta-undecalactone, has garnered significant attention in various industries due to its unique chemical properties and versatile applications. With the increasing demand for specialty chemicals in fragrance, flavor, and pharmaceutical sectors, understanding this compound's characteristics becomes crucial for researchers and industry professionals alike.

The molecular structure of Undecanoic delta-Lactone features an 11-carbon chain with a five-membered lactone ring, which contributes to its distinctive peach-like aroma and flavor profile. This characteristic makes it particularly valuable in the food flavoring industry, where it's used to create natural-tasting fruit flavors. Recent trends in clean-label products and natural ingredients have boosted the demand for such flavor compounds that can mimic natural profiles without artificial additives.

In the fragrance industry, Undecanoic delta-Lactone serves as a key component in perfumes and personal care products. Its ability to provide long-lasting, warm, fruity notes makes it ideal for creating sophisticated scent profiles. With consumers increasingly seeking sustainable fragrance options and long-lasting perfumes, this compound has seen growing interest from product developers looking to meet these market demands.

The synthesis of Undecanoic delta-Lactone typically involves the intramolecular esterification of 11-hydroxyundecanoic acid. Modern production methods focus on green chemistry approaches and biocatalytic processes, aligning with the industry's shift toward more sustainable manufacturing practices. Researchers are particularly interested in enzymatic methods that can produce this lactone with higher selectivity and lower environmental impact.

Beyond its olfactory applications, Undecanoic delta-Lactone has shown potential in pharmaceutical research. Some studies suggest that certain lactones may possess bioactive properties, though more research is needed to fully explore this aspect. The compound's stability and relatively low toxicity make it an interesting candidate for various drug delivery systems and excipient formulations.

The global market for flavor and fragrance lactones including Undecanoic delta-Lactone has been growing steadily, driven by increasing demand in emerging economies and the expanding personal care industry. Market analysts predict continued growth, particularly in Asia-Pacific regions where disposable incomes are rising and consumer preferences are shifting toward premium products. Manufacturers are responding by developing more efficient production methods and exploring new applications for these versatile compounds.

Quality control remains paramount when working with Undecanoic delta-Lactone. Advanced analytical techniques such as gas chromatography and mass spectrometry are employed to ensure purity and consistency. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor, and its physical properties (boiling point, refractive index, etc.) are well-documented for industrial reference.

Storage and handling of Undecanoic delta-Lactone require standard chemical safety precautions. While not classified as hazardous, proper storage in airtight containers away from strong oxidizers is recommended to maintain product quality. The compound's stability under normal conditions makes it relatively easy to work with in industrial settings.

Innovation in application continues to drive interest in Undecanoic delta-Lactone. Recent patents have explored its use in controlled-release systems and as a component in bio-based polymers. The compound's biodegradability and potential renewable sourcing options make it attractive for companies focusing on sustainable chemistry solutions and circular economy principles.

For researchers interested in delta-lactone chemistry, Undecanoic delta-Lactone serves as an excellent model compound. Its well-characterized properties and commercial availability make it accessible for academic studies and industrial applications alike. The growing body of research on lactones in general suggests that we've only begun to explore the full potential of these interesting molecules.

As consumer preferences continue to evolve toward more natural and sustainable products, Undecanoic delta-Lactone and similar compounds are likely to play increasingly important roles across multiple industries. Whether in creating the next generation of fine fragrances, developing innovative food flavors, or exploring novel pharmaceutical applications, this versatile lactone offers numerous possibilities for innovation and product development.